Cas no 1160105-56-5 (4-(3-Isopropyl-1H-pyrazol-4-yl)-2-methanesulfonyl-pyrimidine)

• Product Name: 4-(3-Isopropyl-1H-pyrazol-4-yl)-2-methanesulfonyl-pyrimidine
• CAS No: 1160105-56-5
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 2123529
• Update Time: 2023-08-04

4-(3-Isopropyl-1H-pyrazol-4-yl)-2-methanesulfonyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-isopropyl-1H-pyrazol-4-yl)-2-methanesulfonyl-pyrimidine
• ORXIIFBKCUYWTQ-UHFFFAOYSA-N
• 2-(Methylsulfonyl)-4-(5-isopropyl-1H-pyrazole-4-yl)pyrimidine
• 4-(3-Isopropyl-1H-pyrazol-4-yl)-2-methanesulfonyl-pyrimidine

• Inchi： 1S/C11H14N4O2S/c1-7(2)10-8(6-13-15-10)9-4-5-12-11(14-9)18(3,16)17/h4-7H,1-3H3,(H,13,15)
• InChI Key： ORXIIFBKCUYWTQ-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=CC(C2C=NNC=2C(C)C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Topological Polar Surface Area: 97